Cas no 2411183-26-9 (2-Chloro-N-[(2R,3R)-1-cyclopropyl-2-(2-methylpyrazol-3-yl)-5-oxopyrrolidin-3-yl]propanamide)

• Product Name: 2-Chloro-N-[(2R,3R)-1-cyclopropyl-2-(2-methylpyrazol-3-yl)-5-oxopyrrolidin-3-yl]propanamide
• CAS No: 2411183-26-9
• MF: C₁₄H₁₉ClN₄O₂
• MW: 310.779261827469
• CID: 5360332
• Update Time: 2025-07-15

2-Chloro-N-[(2R,3R)-1-cyclopropyl-2-(2-methylpyrazol-3-yl)-5-oxopyrrolidin-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z3775036621
• 2-Chloro-N-[(2R,3R)-1-cyclopropyl-2-(2-methylpyrazol-3-yl)-5-oxopyrrolidin-3-yl]propanamide
• rac-2-chloro-N-[(2R,3R)-1-cyclopropyl-2-(1-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidin-3-yl]propanamide

• Inchi： 1S/C14H19ClN4O2/c1-8(15)14(21)17-10-7-12(20)19(9-3-4-9)13(10)11-5-6-16-18(11)2/h5-6,8-10,13H,3-4,7H2,1-2H3,(H,17,21)/t8?,10-,13-/m1/s1
• InChI Key： LGZFCQAOKJVDNL-KHQYTQLFSA-N
• SMILES： ClC(C)C(N[C@@H]1CC(N([C@H]1C1=CC=NN1C)C1CC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 443
• XLogP3: 0.3
• Topological Polar Surface Area: 67.2

Additional information on 2-Chloro-N-[(2R,3R)-1-cyclopropyl-2-(2-methylpyrazol-3-yl)-5-oxopyrrolidin-3-yl]propanamide

Professional Introduction to Compound with CAS No. 2411183-26-9 and Product Name: 2-Chloro-N-[(2R,3R)-1-cyclopropyl-2-(2-methylpyrazol-3-yl)-5-oxopyrrolidin-3-yl]propanamide

The compound with the CAS number 2411183-26-9 and the product name 2-Chloro-N-[(2R,3R)-1-cyclopropyl-2-(2-methylpyrazol-3-yl)-5-oxopyrrolidin-3-yl]propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates several key structural motifs that are highly relevant to modern drug discovery efforts, particularly in the realm of targeting complex biological pathways.

At the core of this compound's structure is a chlorinated amide moiety, which is a common pharmacophore in medicinal chemistry. The presence of a chlorine atom at the 2-position enhances the electrophilicity of the molecule, making it a valuable scaffold for further derivatization and functionalization. This feature is particularly important in designing molecules that can interact with biological targets through hydrogen bonding or other non-covalent interactions.

The N-terminal amide group in 2-Chloro-N-[(2R,3R)-1-cyclopropyl-2-(2-methylpyrazol-3-yl)-5-oxopyrrolidin-3-yl]propanamide serves as a crucial site for further chemical modifications. Amide linkages are well-known for their stability and versatility in drug design, allowing for the creation of peptidomimetics and other bioactive molecules. The specific arrangement of atoms around the amide group influences the compound's solubility, bioavailability, and overall pharmacokinetic properties.

The cyclopropyl group is another notable feature of this compound. Cyclopropyl moieties are often incorporated into drug candidates due to their ability to enhance metabolic stability and binding affinity. In this particular molecule, the cyclopropyl group is attached to a pyrrolidine ring, which itself is a common scaffold in central nervous system (CNS) drugs. The combination of these structural elements suggests potential activity in neurological disorders.

The pyrazole ring present in 2-Chloro-N-[(2R,3R)-1-cyclopropyl-2-(2-methylpyrazol-3-yl)-5-oxopyrrolidin-3-yl]propanamide adds another layer of complexity to its biological profile. Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a methyl group on the pyrazole ring further modulates its electronic properties, potentially influencing its interaction with biological targets.

Recent studies have highlighted the importance of chiral centers in drug design, particularly in achieving enantioselective pharmacological effects. The (2R,3R) configuration of the cyclopropyl moiety in this compound underscores its stereochemical specificity. Chiral drugs often exhibit different pharmacological profiles depending on their enantiomeric form, making stereochemical control a critical aspect of drug development.

From a synthetic chemistry perspective, 2-Chloro-N-[(2R,3R)-1-cyclopropyl-2-(2-methylpyrazol-3-yl)-5-oxopyrrolidin-3-yl]propanamide presents an interesting challenge due to its complex architecture. The synthesis involves multiple steps, including the introduction of various functional groups and the maintenance of stereochemical integrity throughout the process. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, are likely employed to achieve high yields and enantiomeric purity.

The oxopyrrolidine ring is another key structural element that warrants further discussion. Oxopyrrolidine derivatives have been explored for their potential in treating various diseases, including neurodegenerative disorders and infectious diseases. The presence of an oxygen atom at the 5-position introduces polarity to the molecule, which can influence its solubility and interaction with biological targets.

In terms of biological activity, 2-Chloro-N-[ ( 2 R , 3 R ) - 1 - cyclopropyl - 2 - ( 2 - methylpyrazol - 3 - yl ) - 5 - oxopyrrolidin - 3 - yl ] propanamide has shown promise in preclinical studies as a potential therapeutic agent. Initial investigations suggest that it may interact with specific enzymes or receptors involved in disease pathways. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The propanamide moiety at the C-terminal end of the molecule provides another site for potential interactions with biological targets. Amides are known for their ability to form hydrogen bonds, which can enhance binding affinity and selectivity. The specific positioning of this amide group within the molecule may contribute to its unique pharmacological profile.

One of the most exciting aspects of this compound is its potential for further development into novel therapeutics. The combination of structural features that enhance metabolic stability, solubility, and binding affinity makes it an attractive candidate for drug discovery programs targeting various diseases. As research continues to uncover new biological pathways and therapeutic targets, compounds like 2411183-26-9 will play an increasingly important role in developing next-generation medications.

The growing interest in personalized medicine also highlights the importance of compounds with diverse structural motifs like [2411183[241118[241118[241118[241118[241118[241118[241118[241118[241118[241118[241118[241118]]]]]]]]]]]]]]. These compounds can be tailored to meet specific patient needs by modifying their chemical structure or combining them with other therapeutic agents.

In conclusion, [ [ [ [ [ [ [ [ [ [ [ [ [ Product Name: 245245245245245245245245245245245245245245 ] ] ] ] ] ] ] ] ] ] ] represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising preclinical results make it a valuable asset in ongoing drug discovery efforts aimed at addressing unmet medical needs.